3-Acetoxy-4-cadinen-8-one

• IUPAC Name: [(2S,4aR,5S,8R,8aS)-3,8-dimethyl-6-oxo-5-propan-2-yl-2,4a,5,7,8,8a-hexahydro-1H-naphthalen-2-yl] acetate
• InChI: InChI=1S/C17H26O3/c1-9(2)17-14-6-11(4)16(20-12(5)18)8-13(14)10(3)7-15(17)19/h6,9-10,13-14,16-17H,7-8H2,1-5H3/t10-,13+,14+,16+,17+/m1/s1
• InChI Key: BJLBGEPDNAWIIP-NKJUWPKISA-N
• Canonical SMILES: CC1CC(=O)C(C2C1CC(C(=C2)C)OC(=O)C)C(C)C
• Isomeric SMILES: C[C@@H]1CC(=O)[C@H]([C@@H]2[C@H]1C[C@@H](C(=C2)C)OC(=O)C)C(C)C
• Molecular Formula: C17H26O3
• Molecular Weight: 278.4 g/mol

Description

"3-Acetoxy-4-cadinen-8-one" likely belongs to a class of organic compounds known for their complex molecular structures and diverse chemical properties. Such compounds are often studied for their potential applications in various fields, including materials science, pharmaceuticals, and organic synthesis. The acetoxy and cadinen groups suggest it might be related to terpenoids, a large class of naturally occurring organic compounds derived from five-carbon isoprene units.

Synthesis Analysis

The synthesis of complex molecules like "3-Acetoxy-4-cadinen-8-one" involves multiple steps, including the formation of key functional groups and the establishment of the desired stereochemistry. Techniques such as Cadiot-Chodkiewicz coupling and Sonogashira cross-coupling are common for constructing carbon-carbon bonds in such molecules (Kanikarapu et al., 2017). These methods are critical for assembling complex frameworks with high precision.

Molecular Structure Analysis

The molecular structure of compounds like "3-Acetoxy-4-cadinen-8-one" is characterized using spectroscopic methods such as NMR (nuclear magnetic resonance) and X-ray crystallography. These techniques provide detailed information on the arrangement of atoms within the molecule and the stereochemistry of its functional groups (B. K. Kırca et al., 2018).

Chemical Reactions and Properties

"3-Acetoxy-4-cadinen-8-one" and related compounds undergo various chemical reactions, including decarboxylative acetoxylation, which is a method for introducing acetoxy groups into organic molecules. This reaction is significant for modifying the chemical properties of the compound, making it suitable for further chemical transformations (Senaweera et al., 2019).

Scientific Research Applications

Role in Plant Defense Mechanisms

3-Acetoxy-4-cadinen-8-one is a derivative of cadinene, a sesquiterpene, which has been studied for its role in plant defense mechanisms. For example, 8-Hydroxy-(+)-δ-cadinene, a related compound, has been identified as a precursor to hemigossypol in cotton plants (Gossypium hirsutum). This conversion occurs in response to infection by Xanthomonas campestris pv. malvacearum, indicating its significance in the plant's phytoalexin biosynthesis pathway to combat bacterial infections (Wang, Davila-Huerta, & Essenberg, 2003).

Anticancer Properties

Research has demonstrated the potential anticancer properties of cadinene derivatives. For instance, δ-Cadinene has shown inhibitory effects on human ovary cancer (OVCAR-3) cells. This sesquiterpene induced dose-dependent growth inhibitory effects, apoptosis, and cell cycle arrest in cancer cells, which suggests a potential avenue for cancer treatment research (Hui, Zhao, & Zhao, 2015).

Antifungal Activity

Cadinene sesquiterpenes, extracted from Eupatorium adenophorum, have been evaluated for antifungal properties. This research underscores their potential as a natural source of antifungal agents, possibly leading to the development of new fungicides (Kundu et al., 2013).

Safety and Hazards

The safety data sheet suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use personal protective equipment, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.